Cas no 4166-52-3 (2-(diethylcarbamoyl)benzoic acid)

2-(diethylcarbamoyl)benzoic acid structure
4166-52-3 structure
Product Name:2-(diethylcarbamoyl)benzoic acid
CAS No:4166-52-3
MF:C12H15NO3
MW:221.252403497696
CID:927245
PubChem ID:231358
Update Time:2025-04-19

2-(diethylcarbamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(diethylcarbamoyl)benzoic acid
    • 2-((Diethylamino)carbonyl)benzoic acid
    • AC1L5LIP
    • AC1Q5U66
    • AR-1C9033
    • CTK4I5098
    • N,N-Diaethyl-phthalamidsaeure
    • N,N-diaethylphthalamidsaure
    • N,N-diethyl 2-carboxybenzamide
    • N,N-diethyl-phthalamic acid
    • N,N-Diethylphthalamic acid
    • N,N-Diethylphthalamidsaeure
    • NSC27432
    • Oprea1_293179
    • SureCN1827691
    • DTXSID90282696
    • 4166-52-3
    • NSC-27432
    • SCHEMBL1827691
    • AKOS000134446
    • Inchi: 1S/C12H15NO3/c1-3-13(4-2)11(14)9-7-5-6-8-10(9)12(15)16/h5-8H,3-4H2,1-2H3,(H,15,16)
    • InChI Key: JTRKMJYNFCVDEH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1C(=O)O)N(CC)CC

Computed Properties

  • Exact Mass: 221.10525
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61
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